Cas no 180599-59-1 (L-Valine, L-alanyl-L-leucylglycyl-L-leucylglycyl-L-leucyl-L-leucyl-L-prolyl-)

• Product Name: L-Valine, L-alanyl-L-leucylglycyl-L-leucylglycyl-L-leucyl-L-leucyl-L-prolyl-
• CAS No: 180599-59-1
• MF: C₄₁H₇₃N₉O₁₀
• MW: 852.072630643845
• CID: 1372198
• Update Time: 2024-08-16

L-Valine, L-alanyl-L-leucylglycyl-L-leucylglycyl-L-leucyl-L-leucyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine, L-alanyl-L-leucylglycyl-L-leucylglycyl-L-leucyl-L-leucyl-L-prolyl-
• L-Valine, L-alanyl-L-leucylglycyl-L-leucylglycyl-L-leucyl-L-leucyl-L-prolyl- (9CI)

• Inchi： 1S/C41H73N9O10/c1-21(2)15-27(45-32(51)19-44-37(55)28(16-22(3)4)47-35(53)26(11)42)36(54)43-20-33(52)46-29(17-23(5)6)38(56)48-30(18-24(7)8)40(58)50-14-12-13-31(50)39(57)49-34(25(9)10)41(59)60/h21-31,34H,12-20,42H2,1-11H3,(H,43,54)(H,44,55)(H,45,51)(H,46,52)(H,47,53)(H,48,56)(H,49,57)(H,59,60)/t26-,27-,28-,29-,30-,31-,34-/m0/s1
• InChI Key： FAGQHSDMNREXJQ-LOIOPFQMSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 851.54849

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 1179.4±65.0 °C(Predicted)
• PSA: 287.33
• pka: 3.70±0.10(Predicted)